Cas no 1426244-29-2 (3-Ethynyl-2,4-difluoropyridine)

• Product Name: 3-Ethynyl-2,4-difluoropyridine
• CAS No: 1426244-29-2
• MF: C₇H₃F₂N
• MW: 139.102228403091
• CID: 5855983
• PubChem ID: 74891456
• Update Time: 2025-06-08

3-Ethynyl-2,4-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Ethynyl-2,4-difluoropyridine
• EN300-7551264
• 1426244-29-2
• SCHEMBL15819542

• Inchi： 1S/C7H3F2N/c1-2-5-6(8)3-4-10-7(5)9/h1,3-4H
• InChI Key： WBEJUEPTTKSYQB-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(F)=C1C#C

Computed Properties

• Exact Mass: 139.02335542g/mol
• Monoisotopic Mass: 139.02335542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 185.3±40.0 °C(Predicted)
• pka: -3.08±0.18(Predicted)

Additional information on 3-Ethynyl-2,4-difluoropyridine

3-Ethynyl-2,4-difluoropyridine (CAS No. 1426244-29-2): A Versatile Building Block in Modern Medicinal Chemistry

3-Ethynyl-2,4-difluoropyridine (CAS No. 1426244-29-2) is a highly versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its ethynyl and difluoropyridine moieties, offers a robust platform for the synthesis of a wide range of bioactive molecules and pharmaceuticals.

The ethynyl group in 3-Ethynyl-2,4-difluoropyridine is particularly noteworthy for its reactivity and functional versatility. It can undergo various chemical transformations, such as click chemistry reactions, which are widely used in the synthesis of complex molecules and conjugates. The difluoropyridine moiety, on the other hand, imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for the design of novel drugs with improved pharmacokinetic profiles.

Recent studies have highlighted the potential of 3-Ethynyl-2,4-difluoropyridine in the development of targeted therapies. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. The researchers found that the introduction of specific functional groups at the ethynyl position significantly enhanced the compound's ability to inhibit key oncogenic pathways.

In addition to its applications in cancer research, 3-Ethynyl-2,4-difluoropyridine has shown promise in the field of neurodegenerative diseases. A 2020 study in Chemical Biology & Drug Design reported that certain derivatives of this compound effectively crossed the blood-brain barrier and exhibited neuroprotective effects in animal models of Alzheimer's disease. The ability to modulate specific neurotransmitter systems makes these derivatives valuable candidates for further investigation.

The synthetic accessibility of 3-Ethynyl-2,4-difluoropyridine is another factor contributing to its widespread use in medicinal chemistry. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the palladium-catalyzed coupling reaction between 2,4-difluoropyridine and an appropriate alkyne precursor. This approach not only provides high yields but also allows for easy functionalization at various positions on the molecule.

The physical and chemical properties of 3-Ethynyl-2,4-difluoropyridine have been extensively characterized. It is a white crystalline solid with a melting point of approximately 75°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various reaction conditions makes it suitable for use in a wide range of synthetic protocols.

In terms of safety and handling, 3-Ethynyl-2,4-difluoropyridine should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for 3-Ethynyl-2,4-difluoropyridine are promising. Ongoing research is focused on exploring its potential as a scaffold for new drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant advancements in this area, leading to the identification of novel therapeutic agents with improved efficacy and safety profiles.

In conclusion, 3-Ethynyl-2,4-difluoropyridine (CAS No. 1426244-29-2) stands out as a highly versatile building block in modern medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers working on the development of new bioactive molecules and pharmaceuticals. As research continues to uncover new applications and derivatives of this compound, its importance in the field is likely to grow even further.